Cas no 147497-05-0 (Urea,N-(acetyloxy)-N-[2-[[2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydro-1-oxo-6-isoquinolinyl]oxy]ethyl]-)

Urea,N-(acetyloxy)-N-[2-[[2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydro-1-oxo-6-isoquinolinyl]oxy]ethyl]- structure
147497-05-0 structure
Product name:Urea,N-(acetyloxy)-N-[2-[[2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydro-1-oxo-6-isoquinolinyl]oxy]ethyl]-
CAS No:147497-05-0
MF:C21H22FN3O5
MW:415.414888858795
CID:1318567

Urea,N-(acetyloxy)-N-[2-[[2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydro-1-oxo-6-isoquinolinyl]oxy]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-(acetyloxy)-N-[2-[[2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydro-1-oxo-6-isoquinolinyl]oxy]ethyl]-
    • Urea, N-(acetyloxy)-N-[2-[[2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydro-1-oxo-6-isoquinolinyl]oxy]ethyl]-
    • Inchi: 1S/C21H22FN3O5/c1-14(26)30-25(21(23)28)10-11-29-18-6-7-19-16(12-18)8-9-24(20(19)27)13-15-2-4-17(22)5-3-15/h2-7,12H,8-11,13H2,1H3,(H2,23,28)
    • InChI Key: BDNORCKLXXDIHU-UHFFFAOYSA-N
    • SMILES: N(OC(C)=O)(CCOC1C=CC2=C(C=1)CCN(CC1=CC=C(F)C=C1)C2=O)C(N)=O

Computed Properties

  • Exact Mass: 415.15446

Experimental Properties

  • Density: 1.349±0.06 g/cm3(Predicted)
  • Boiling Point: 618.0±65.0 °C(Predicted)
  • PSA: 102.17
  • pka: 13.96±0.50(Predicted)

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